7-chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine

• Molecular Formula: C15H12ClN3
• Molecular Weight: 269.73 g/mol
• IUPAC Name: 7-chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine
• InChI: InChI=1S/C15H12ClN3/c16-11-4-5-13-14(6-8-18-15(13)9-11)19-10-12-3-1-2-7-17-12/h1-9H,10H2,(H,18,19)
• InChI Key: XXWZFWUXSRUTRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC2=C3C=CC(=CC3=NC=C2)Cl
• solubility: >40.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Preparation Methods

The synthesis of WAY-652509 involves several steps, starting with the preparation of the core structure, followed by the introduction of specific functional groups. The synthetic route typically includes:

Formation of the core structure: This involves the synthesis of a quinoline derivative.

Functional group introduction: Specific functional groups, such as a chloro group and a pyridin-2-ylmethyl group, are introduced through various chemical reactions.

Purification: The final compound is purified using techniques such as recrystallization or chromatography to achieve high purity.

Chemical Reactions Analysis

WAY-652509 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another.

Scientific Research Applications

WAY-652509 has a wide range of scientific research applications, including:

Chemistry: It is used as a tool compound to study the inhibition of casein kinase 1 delta.

Biology: It is used to investigate the role of casein kinase 1 delta in various biological processes.

Medicine: It has potential therapeutic applications in the treatment of neurodegenerative diseases, such as Alzheimer’s disease.

Industry: It is used in the development of new drugs and therapeutic agents.

Mechanism of Action

WAY-652509 exerts its effects by inhibiting the activity of casein kinase 1 delta. This enzyme plays a crucial role in various cellular processes, including the regulation of circadian rhythms and the phosphorylation of key proteins. By inhibiting casein kinase 1 delta, WAY-652509 can modulate these processes and potentially provide therapeutic benefits in the treatment of neurodegenerative diseases .

Comparison with Similar Compounds

WAY-652509 is unique compared to other casein kinase inhibitors due to its high specificity and potency. Similar compounds include:

Casein kinase 1 delta inhibitor 7: Another potent inhibitor of casein kinase 1 delta.

Casein kinase 1 epsilon inhibitor 8: A related compound that inhibits casein kinase 1 epsilon.

Casein kinase 2 inhibitor 10: A compound that inhibits casein kinase 2, another member of the casein kinase family.

WAY-652509 stands out due to its specific inhibition of casein kinase 1 delta, making it a valuable tool for studying the role of this enzyme in various biological processes and diseases.